Cas no 850925-69-8 (N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide)

• Product Name: N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide
• CAS No: 850925-69-8
• MF: C₂₁H₂₄FN₃O
• MW: 353.433168411255
• CID: 6025961
• PubChem ID: 4652019
• Update Time: 2025-05-21

N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide
• Acetamide, N-[1-[1-[(2-fluorophenyl)methyl]-1H-benzimidazol-2-yl]pentyl]-
• 850925-69-8
• N-[1-[1-[(2-fluorophenyl)methyl]benzimidazol-2-yl]pentyl]acetamide
• N-(1-(1-(2-fluorobenzyl)-1H-benzo[d]imidazol-2-yl)pentyl)acetamide
• N-(1-{1-[(2-fluorophenyl)methyl]-1H-1,3-benzodiazol-2-yl}pentyl)acetamide
• AKOS001185683
• AKOS016303457
• Z111716164
• N-(1-{1-[(2-FLUOROPHENYL)METHYL]-1H-13-BENZODIAZOL-2-YL}PENTYL)ACETAMIDE
• F0585-1825

• Inchi： 1S/C21H24FN3O/c1-3-4-11-19(23-15(2)26)21-24-18-12-7-8-13-20(18)25(21)14-16-9-5-6-10-17(16)22/h5-10,12-13,19H,3-4,11,14H2,1-2H3,(H,23,26)
• InChI Key： MKANPHSUMPLGFY-UHFFFAOYSA-N
• SMILES： C(NC(C1N(CC2=CC=CC=C2F)C2=CC=CC=C2N=1)CCCC)(=O)C

Computed Properties

• Exact Mass: 353.19034056g/mol
• Monoisotopic Mass: 353.19034056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 577.0±40.0 °C(Predicted)
• pka: 15.23±0.46(Predicted)

Additional information on N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide

N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide: A Comprehensive Overview

The compound with CAS No. 850925-69-8, known as N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole core with a fluorophenyl substituent and an acetamide group. The integration of these functional groups imparts the molecule with distinctive chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of benzodiazole-containing compounds in various biological systems. The benzodiazole ring is known for its aromatic stability and ability to participate in hydrogen bonding, making it a versatile scaffold for drug design. In the case of this compound, the presence of the fluorophenyl group introduces additional electronic effects, enhancing the molecule's ability to interact with biological targets. This makes it a promising candidate for research into anti-inflammatory agents, anticancer drugs, and neuroprotective therapies.

The synthesis of N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of fluorine atoms in the structure also contributes to its stability and bioavailability, making it an attractive option for pharmacological investigations.

In terms of physical properties, this compound exhibits a melting point of approximately 145°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its molecular weight is around 400 g/mol, which falls within the range typically observed for orally active drugs. The acetamide group at the terminus of the pentyl chain plays a crucial role in modulating the molecule's solubility and permeability, further enhancing its suitability for pharmaceutical applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have revealed that the benzodiazole core can act as a π-interacting surface, facilitating interactions with proteins and enzymes. Additionally, the fluorophenyl group has been shown to enhance the molecule's ability to penetrate cellular membranes, making it an effective carrier for drug delivery systems.

The potential applications of this compound are not limited to pharmacology. Due to its unique electronic properties, it has also been explored as a candidate for organic electronics. Researchers have investigated its use in light-emitting diodes (LEDs) and photovoltaic devices, where its ability to emit fluorescence under UV light could be harnessed for energy-efficient technologies.

In conclusion, N-(1-{1-(2-fluorophenyl)methyl-1H-1,3-benzodiazol-2-yl}pentyl)acetamide represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its combination of structural complexity and functional versatility makes it a valuable tool for advancing both medicinal chemistry and materials science research.